Cas no 2171710-46-4 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid
• CAS No: 2171710-46-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6536315
• PubChem ID: 165813429
• Update Time: 2025-05-21

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-methylbutanoic acid
• 2171710-46-4
• EN300-1491385

• Inchi： 1S/C26H32N2O5/c1-5-15(2)23(24(29)27-17(4)16(3)25(30)31)28-26(32)33-14-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,15-17,22-23H,5,14H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： CZECOPDXYYGNBT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)C(C(=O)O)C)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid (CAS No. 2171710-46-4)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid (CAS No. 2171710-46-4) is a specialized peptide derivative widely used in pharmaceutical research and bioconjugation. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is critical in solid-phase peptide synthesis (SPPS). Researchers and manufacturers value this compound for its role in producing high-purity peptides and its compatibility with automated synthesis platforms.

The Fmoc-protected amino acid structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid makes it indispensable in drug discovery and biomaterial development. With increasing demand for precision medicine and targeted therapies, this compound has gained attention for its ability to facilitate the synthesis of custom peptides and modified biologics. Its CAS number, 2171710-46-4, is frequently searched in chemical databases and patent filings.

One of the most common questions about 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid relates to its solubility and stability under different conditions. Studies indicate that this compound exhibits excellent stability in organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), making it ideal for peptide chain elongation. Additionally, its compatibility with microwave-assisted synthesis has made it a preferred choice in high-throughput screening applications.

In recent years, the rise of AI-driven drug discovery has increased interest in Fmoc-protected building blocks like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid. Computational models often require high-quality chemical inputs, and this compound’s well-defined properties make it suitable for machine learning-based molecular design. Researchers also explore its potential in nanoparticle functionalization and biodegradable polymers, aligning with the growing focus on sustainable chemistry.

The global market for peptide synthesis reagents is expanding rapidly, driven by advancements in biopharmaceuticals and diagnostic tools. As a key intermediate, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid (CAS No. 2171710-46-4) is frequently procured by contract research organizations (CROs) and academic laboratories. Its applications in cancer research, vaccine development, and enzyme engineering further underscore its importance in modern science.

For those seeking custom synthesis or bulk procurement of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid, it is essential to verify purity levels (typically ≥95% by HPLC) and storage conditions (recommended at -20°C under inert atmosphere). Suppliers often provide technical data sheets and COAs (Certificates of Analysis) to ensure compliance with Good Manufacturing Practices (GMP).

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid (CAS No. 2171710-46-4) remains a cornerstone in peptide chemistry and bioconjugation strategies. Its versatility, combined with the increasing demand for tailored therapeutics, positions it as a critical component in both research and industrial applications. Future developments may explore its utility in CRISPR-based therapies and bioelectronic medicine, further broadening its impact.